Cas no 89150-01-6 (Oxazole, 5-(2-chloroethyl)-4-phenyl-)

Oxazole, 5-(2-chloroethyl)-4-phenyl- structure
89150-01-6 structure
Product Name:Oxazole, 5-(2-chloroethyl)-4-phenyl-
CAS No:89150-01-6
MF:C11H10ClNO
MW:207.656201839447
CID:610460
PubChem ID:23316600
Update Time:2025-04-19

Oxazole, 5-(2-chloroethyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 5-(2-chloroethyl)-4-phenyl-
    • 5-(2-chloroethyl)-4-phenyl-1,3-oxazole
    • 89150-01-6
    • 5-(2-chloroethyl)-4-phenyloxazole
    • CGFWYGHDFNCBAM-UHFFFAOYSA-N
    • DTXSID40632804
    • SCHEMBL10834116
    • Inchi: 1S/C11H10ClNO/c12-7-6-10-11(13-8-14-10)9-4-2-1-3-5-9/h1-5,8H,6-7H2
    • InChI Key: CGFWYGHDFNCBAM-UHFFFAOYSA-N
    • SMILES: ClCCC1=C(C2C=CC=CC=2)N=CO1

Computed Properties

  • Exact Mass: 207.0450916g/mol
  • Monoisotopic Mass: 207.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų
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